Cas no 1261269-63-9 (4,5-Dichloropyridin-3-ol)

• Product Name: 4,5-Dichloropyridin-3-ol
• CAS No: 1261269-63-9
• MF: C₅H₃Cl₂NO
• MW: 163.989419221878
• MDL: MFCD17012122
• CID: 1028773
• PubChem ID: 53485572
• Update Time: 2025-05-22

4,5-Dichloropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloropyridin-3-ol
• CS-0338170
• 1261269-63-9
• DTXSID60704693
• DB-356603
• 3-Pyridinol, 4,5-dichloro-
• 3,4-Dichloro-5-hydroxypyridine

• MDL： MFCD17012122
• Inchi： 1S/C5H3Cl2NO/c6-3-1-8-2-4(9)5(3)7/h1-2,9H
• InChI Key： XTRDGOYXINOFRO-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=CC=1O)Cl

Computed Properties

• Exact Mass: 162.9591691g/mol
• Monoisotopic Mass: 162.9591691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.561±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (6.7 g/l) (25 º C),

Additional information on 4,5-Dichloropyridin-3-ol

4,5-Dichloropyridin-3-ol (CAS No. 1261269-63-9)

4,5-Dichloropyridin-3-ol is a chemical compound with the CAS registry number 1261269-63-9. This compound belongs to the class of pyridine derivatives and is characterized by the presence of two chlorine atoms at positions 4 and 5 of the pyridine ring, along with a hydroxyl group at position 3. The molecular formula of 4,5-Dichloropyridin-3-ol is C₆H₃Cl₂O, and its molecular weight is approximately 178.0 g/mol. This compound is widely studied in various fields, including organic chemistry, pharmacology, and materials science.

The synthesis of 4,5-Dichloropyridin-3-ol involves several methods, including direct chlorination of pyridine derivatives and substitution reactions. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yields. These methods not only enhance the scalability of production but also contribute to sustainable chemical practices.

One of the most significant areas of research involving 4,5-Dichloropyridin-3-ol is its application in pharmaceuticals. The compound has been investigated for its potential as a precursor in drug design due to its unique electronic properties and structural versatility. Recent studies have highlighted its role in the development of novel anti-inflammatory agents and antioxidants. For example, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 4,5-Dichloropyridin-3-ol exhibit potent inhibitory activity against cyclooxygenase enzymes, which are key targets in inflammation-related diseases.

In addition to its pharmaceutical applications, 4,5-Dichloropyridin-3-ol has also found utility in materials science. Its ability to act as a building block for constructing complex aromatic systems has made it valuable in the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). A recent report in *Chemical Communications* showcased how this compound can be used to create highly porous MOFs with potential applications in gas storage and catalysis.

The biological activities of 4,5-Dichloropyridin-3-ol are another area of intense research interest. Studies have revealed that this compound possesses moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, investigations into its interaction with DNA have provided insights into its mechanism of action at the molecular level. These findings underscore the importance of continued research into its therapeutic applications.

From an environmental perspective, understanding the fate and behavior of 4,5-Dichloropyridin-3-ol in natural systems is crucial for assessing its potential ecological impact. Recent studies have focused on its biodegradation pathways under various environmental conditions. Results indicate that while the compound is relatively stable under aerobic conditions, it undergoes microbial degradation under anaerobic conditions, highlighting the need for careful waste management practices.

In conclusion, 4,5-Dichloropyridin-3-ol (CAS No. 1261269-63-) is a versatile compound with significant implications across multiple scientific disciplines. Its role as a key intermediate in drug design and materials synthesis positions it as an important molecule for future research and development efforts.